Cas no 53164-05-9 (Acemetacin)

• Product Name: Acemetacin
• CAS No: 53164-05-9
• MF: C₂₁H₁₈ClNO₆
• MW: 415.823725223541
• MDL: MFCD00151473
• CID: 56360
• PubChem ID: 1981
• Update Time: 2025-06-11

Acemetacin Chemical and Physical Properties

Names and Identifiers

• [1-(4-CHLORO-BENZOYL)-5-METHOXY-2-METHYL-1H-INDOL-3-YL]-ACETIC ACID CARBOXYMETHYL ESTER
• 1-[P-CHLOROBENZOYL]-5-METHOXY-2-METHYLINDOLE-3-ACETIC ACID CARBOXYMETHYL ESTER
• ACEMETACIN
• AURORA KA-6229
• ((1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl)acetoxy)aceticacid
• (1-(p-chlorbenzoyl)-5-methoxy-2-methylindol-3-acetoxy)essigsaeure
• 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1h-indole-3-aceticacicarboxymethyl
• 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1h-indole-3-aceticacidcarboxymethyl
• 2-(2-(1-(p-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl)acetoxy)aceticacid
• acemetacinum
• acemix
• aximeixin
• k-708
• rantudil
• rheumibis
• tv1322
• 1-(4-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic Acid Carboxymethyl Ester
• Emflex
• Solart
• 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1h-indole-3-acetic aci carboxymethyl ((1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl)acetoxy)acetic acid (1-(p-chlorbenzoyl)-5-methoxy-2-methylindol-3-acetoxy)essigsaeure 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1h-indole-3-acetic acid carboxymethyl 2-(2-(1-(p-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl)acetoxy)acetic acid acemetacin acemetacinum acemix
• 2-(2-(1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl)acetoxy)acetic acid
• [1-(4-Chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetoxyacetic Acid
• 1-(4-Chlorobenzoyl)-5-methoxy-2-methylindole-3-acetic Acid Carboxymethyl Ester
• 1-(p-Chlorobenzoyl)-5-methoxy-2-methylindole-3-acetic acid carboxymethyl ester
• BAY f4975
• glycolic acid ester of indomethacin
• TVX-1322
• TVX 1322
• HMS3372K20
• SR-01000000070
• AB03974
• TV-1322
• [1-(p-Chlorobenzoyl)-5-methoxy-2-methyl-3-indoleacetoxy]-acetic acid
• KBioGR_001285
• ACEMETACIN [WHO-DD]
• BSPBio_003316
• BS-16970
• AB00052149
• Acemetacina
• Bay-f-4975
• KBio3_002818
• NCGC00022084-06
• Spectrum2_001162
• Tox21_113473
• Prestwick_669
• ACEMETACIN [INN]
• Spectrum5_001385
• CCG-39550
• KBio1_000490
• ((1-(4-Chlorobenzoyl)-5-methoxy-2-methylindol-3-yl)acetoxy)acetic acid
• ACEMETACIN [MART.]
• Prestwick1_000296
• 53164-05-9
• D01582
• BRN 0501672
• NINDS_000490
• NCGC00022084-07
• BRD-K67563174-001-05-1
• Spectrum3_001868
• SCHEMBL23843
• {2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]acetoxy}acetic acid
• from D:/data/P.Sapui/gsas_26052012/ps1.cif
• HMS1568L14
• HMS2230G08
• Spectrum_000428
• ACEMETACIN [JAN]
• NCGC00016868-06
• CHEMBL189171
• BDBM50336272
• NCGC00022084-05
• Acemetacin (JP17/INN)
• SR-01000000070-2
• A936725
• indometacin carboxymethyl ester
• 2-[2-[1-(4-chloro-2,3,5,6-tetradeuteriobenzoyl)-5-methoxy-2-methylindol-3-yl]acetyl]oxyacetic acid
• Prestwick0_000296
• s2602
• K 708
• BRD-K67563174-001-09-3
• Acemetacina [INN-Spanish]
• Rantudil (TN)
• NCGC00022084-04
• KBio2_000908
• AKOS015895194
• AB00052149-15
• MLS000028440
• Acemetacine [INN-French]
• 1H-Indole-3-acetic acid, 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-, carboxymethyl ester
• KBioSS_000908
• ACEMETACIN [EP MONOGRAPH]
• BCP13127
• NS00000533
• NCGC00016868-09
• EINECS 258-403-4
• 5-22-05-00241 (Beilstein Handbook Reference)
• SPBio_001143
• 1-(p-Chlorobenzoyl)-5-methoxy-2-methylindole-3-acetic acid ester with glycolic acid
• HMS3884P10
• D88520
• Prestwick3_000296
• HY-B0482
• Acemetacin, European Pharmacopoeia (EP) Reference Standard
• [({1-[(4-chlorophenyl)carbonyl]-2-methyl-5-(methyloxy)-1H-indol-3-yl}acetyl)oxy]acetic acid
• DTXSID7022540
• Prestwick2_000296
• DivK1c_000490
• 5V141XK28X
• NCGC00016868-08
• 2-(2-(1-(p-Chlorobenzoyl)-5-methoxy-2-methylindol-3-yl)acetoxy)acetic acid
• ACEMETACIN [MI]
• AB00052149_16
• Q2723146
• indomethacin carboxymethyl ester
• SMR000058409
• IDI1_000490
• SBI-0051585.P002
• Acemetacinum [INN-Latin]
• AB00052149_17
• (1-(p-Chlorbenzoyl)-5-methoxy-2-methylindol-3-acetoxy)essigsaeure [German]
• DB13783
• FT-0630659
• [1-(4-Chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetoxyacetic Acid[1-(4-Chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetoxyacetic Acid
• MLS006010622
• Bay f 4975
• NSC-757413
• HMS3712L14
• Acemetacin, analytical standard
• NCGC00022084-03
• SW196824-3
• A2452
• Tox21_113473_1
• BPBio1_000256
• NSC 757413
• HMS2090E21
• NSC757413
• HMS2095L14
• CAS-53164-05-9
• EN300-24431224
• Acemetacin (Emflex)
• SPECTRUM1500666
• Spectrum4_000803
• NCGC00016868-02
• Acematacin (anti-inflammatory)
• indomethacin glycolic ester
• 2-[2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetyl]oxyacetic acid
• NCGC00016868-05
• MFCD00151473
• NCGC00016868-03
• TVX 3322
• BSPBio_000232
• indometacin glycolic ester
• NCGC00016868-01
• NCGC00016868-12
• NCGC00016868-07
• Pharmakon1600-01500666
• 2-({2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]acetyl}oxy)acetic acid
• SR-01000000070-3
• SPBio_002451
• CHEBI:31162
• KBio2_003476
• Acemetacin [INN:BAN:JAN]
• UNII-5V141XK28X
• KBio2_006044
• [({1-[(4-chlorophenyl)carbonyl]-5-methoxy-2-methyl-1H-indol-3-yl}acetyl)oxy]acetic acid
• NCGC00016868-04
• HMS3656E22
• DTXCID402540
• NCGC00016868-11
• HMS501I12
• HMS1921A08
• Acemetacine
• Acemetacin impurity mixture
• BRD-K67563174-001-17-6
• BRD-K67563174-001-16-8
• DB-052263
• Acemetacin

• MDL： MFCD00151473
• Inchi： 1S/C21H18ClNO6/c1-12-16(10-20(26)29-11-19(24)25)17-9-15(28-2)7-8-18(17)23(12)21(27)13-3-5-14(22)6-4-13/h3-9H,10-11H2,1-2H3,(H,24,25)
• InChI Key： FSQKKOOTNAMONP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1C2C=CC(=CC=2C(CC(=O)OCC(=O)O)=C1C)OC)=O

Computed Properties

• Exact Mass: 415.08200
• Monoisotopic Mass: 415.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 94.8A^2

Experimental Properties

• Color/Form: Light yellow fine crystals were obtained from petroleum ether.
• Density: 1.2387 (rough estimate)
• Melting Point: 151.0 to 154.0 deg-C
• Boiling Point: 565.5°C at 760 mmHg
• Flash Point: 295.8±30.1 °C
• Refractive Index: 1.6000 (estimate)
• Solubility: In vitro: DMSO solubility ≥ 35 mg/ml (84.17 mm) * "≥" means soluble, but saturation unknown
• PSA: 94.83000
• LogP: 3.47050
• Merck: 27

Acemetacin Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300-H310-H330
• Warning Statement： P260-P264-P280-P284-P302 + P350-P310
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 26/27/28
• Safety Instruction： S22-S25-S36/37/39-S45
• RTECS：NL3521400
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1(a)
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R26/27/28
• HazardClass：6.1
• PackingGroup：II
• Toxicity：LD50 in male, female mice, male, female rats (mg/kg): 55.5, 18.42, 24.2, 30.1 orally; 34.1, 51.1, 38.1, 28.3 i.v. (Jacobi, Dell)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Benzoylindoles

Additional information on Acemetacin

Acemetacin (CAS No. 53164-05-9): A Comprehensive Overview of Its Properties, Applications, and Modern Relevance

Acemetacin (CAS No. 53164-05-9) is a non-steroidal anti-inflammatory drug (NSAID) derived from indomethacin, widely recognized for its analgesic and anti-inflammatory properties. This compound belongs to the class of acetic acid derivatives and is commonly prescribed for conditions such as osteoarthritis, rheumatoid arthritis, and postoperative pain. Its molecular formula is C₂₁H₁₈ClNO₆, and it exhibits a unique mechanism of action by inhibiting cyclooxygenase (COX) enzymes, thereby reducing prostaglandin synthesis.

In recent years, Acemetacin has garnered attention due to its improved gastrointestinal tolerance compared to other NSAIDs, making it a preferred choice for long-term therapy. Researchers and healthcare professionals often search for "Acemetacin side effects," "Acemetacin vs. other NSAIDs," and "Acemetacin dosage guidelines," reflecting the growing interest in its safety profile and comparative efficacy. The drug's pharmacokinetics, including its absorption, distribution, metabolism, and excretion, are also frequently studied topics in clinical settings.

The synthesis of Acemetacin involves the acetylation of indomethacin, resulting in a prodrug that is metabolized into its active form in the liver. This process enhances its bioavailability and reduces direct irritation to the gastric mucosa. Patients and practitioners often inquire about "Acemetacin mechanism of action" and "how long does Acemetacin take to work," highlighting the demand for clear, accessible information on its therapeutic effects.

From a commercial perspective, Acemetacin is available under various brand names, including Emflex and Rantudil. Its global market presence has led to searches like "Acemetacin price comparison" and "where to buy Acemetacin online," though it is crucial to emphasize the importance of obtaining medications through licensed pharmacies to ensure authenticity and safety.

Emerging trends in personalized medicine and drug repurposing have sparked renewed interest in Acemetacin. Studies exploring its potential applications beyond traditional uses, such as in cancer therapy or neurodegenerative diseases, are gaining traction. Keywords like "Acemetacin new research" and "Acemetacin clinical trials" reflect this shift toward innovative therapeutic avenues.

In summary, Acemetacin (CAS No. 53164-05-9) remains a vital player in the NSAID landscape, offering a balance of efficacy and tolerability. Its evolving role in modern medicine, coupled with persistent public interest in its usage and safety, underscores the need for ongoing research and transparent communication about this versatile compound.